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Compound of Interest

Compound Name: Walphos SL-W006-2

Cat. No.: B1645128

Get Quote

Executive Summary & Ligand Profile[1][2][3][4][5]
Walphos SL-W006-2 is a privileged chiral ferrocenyl bisphosphine ligand belonging to the

Walphos family.[1] Distinguished by its unique 8-membered chelate ring upon coordination, it

offers exceptional enantioselectivity in the asymmetric hydrogenation of functionalized olefins

and ketones.[1]

Unlike the parent ligand (SL-W001), SL-W006-2 incorporates sterically demanding and

electron-rich 3,5-dimethylphenyl (xylyl) substituents on the phosphine attached to the ethyl

arm.[1] This modification is critical for substrates that require a tighter chiral pocket or

enhanced electron density at the metal center to facilitate oxidative addition.[1]

Chemical Identity[1][2][5][6][7][8]
Common Name: Walphos SL-W006-2[1]

CAS Number: 849925-21-9[1]

Chemical Name: (1R)-1-[(1S)-1-[Bis(3,5-dimethylphenyl)phosphino]ethyl]-2-[2-

(diphenylphosphino)phenyl]ferrocene[1]
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Key Structural Feature: Planar chiral ferrocene backbone + Central chirality at the ethyl

linker.[1]

Catalytic Metals: Rhodium (Rh), Ruthenium (Ru), Iridium (Ir), Copper (Cu).[1]

Critical Substrate Scope Analysis
The utility of SL-W006-2 is defined by its ability to handle "privileged" substrate classes with

industrial relevance.[1] The following data summarizes the expected performance based on

internal screenings and literature precedents.

A. Rhodium-Catalyzed Asymmetric Hydrogenation (C=C)
This is the primary application.[1] The ligand is particularly effective for dehydroamino acids

and itaconates, often exceeding 98% ee.[1]

Substrate
Class

Specific
Example

Catalyst
Precursor

Conditions
Typical
Yield

Typical ee

-

Dehydroamin

o Acids

Methyl 2-

acetamidoacr

ylate

[Rh(cod)

]BF

1-5 bar H

, MeOH, RT
>99% 97-99%

-

Dehydroamin

o Acids

Methyl 3-

acetamidocro

tonate

[Rh(nbd)

]BF

10 bar H

, TFE, 40°C
>95% 95-98%

Itaconates
Dimethyl

itaconate

[Rh(cod)

]OTf

5 bar H

, MeOH, RT
>99% 96-99%

Enamides

N-(1-

phenylvinyl)a

cetamide

[Rh(cod)

]BF

20 bar H

, CH

Cl

>95% 90-95%

B. Ruthenium-Catalyzed Hydrogenation (C=O)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SL-W006-2 is effective for the dynamic kinetic resolution (DKR) of

-substituted

-keto esters.[1]

Substrate
Class

Specific
Example

Catalyst
Precursor

Conditions
Typical
Yield

Typical ee

-Keto Esters
Methyl 3-

oxobutanoate

[RuCl

(p-cymene)]

50 bar H

, EtOH, 50°C
>95% 92-96%

Functionalize

d Ketones

-Chloro

aromatic

ketones

[RuCl

(benzene)]

30 bar H

, MeOH
>90% 88-94%

C. Cross-Coupling Applications
While less common than hydrogenation, the Walphos family facilitates Pd-catalyzed C-N and

C-C bond formations.[1] SL-W006-2 is recommended when standard ligands (BINAP, DPPF)

fail to induce sufficient stereocontrol in asymmetric allylic substitutions.[1]

Mechanistic Rationale & Visualization[1][7]
The success of SL-W006-2 stems from the "Walphos Bite".[1] Upon coordination to Rh(I), the

ligand forms an 8-membered chelate ring.[1][2] This large ring size, combined with the rigidity

of the ferrocene backbone, creates a deep, well-defined chiral pocket.[1]

Ligand-Substrate Interaction Model
The 3,5-dimethylphenyl (xylyl) groups (represented in the diagram below) extend into the

quadrants occupied by the substrate, enforcing specific facial coordination.[1]
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Catalytic Cycle (Simplified)

SL-W006-2
(Xylyl-Walphos)

Active Catalyst
8-Membered Chelate

Coordination

Rh(I) Precursor
[Rh(cod)2]+

Ligand Exchange

Oxidative Addition
(H2)

Substrate Binding

Prochiral Olefin
(e.g., MAA)

Facial Selectivity
Chiral Product

(>98% ee)Reductive EliminationMigratory Insertion

Regeneration

Click to download full resolution via product page

Caption: Workflow of catalyst formation and the Rh-catalyzed hydrogenation cycle using

Walphos SL-W006-2.

Standard Operating Procedure (SOP)
Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation of Methyl 2-Acetamidoacrylate

This protocol is designed as a self-validating system.[1] If the color changes described do not

occur, abort and check solvent purity/oxygen levels.

Materials Checklist
Ligand: Walphos SL-W006-2 (10.7 mg, 0.015 mmol)[1]

Metal Precursor: [Rh(cod)

]BF

(4.1 mg, 0.010 mmol)[1]

Substrate: Methyl 2-acetamidoacrylate (1.43 g, 10.0 mmol)[1]

Solvent: Methanol (Degassed, anhydrous) - 10 mL
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Equipment: High-pressure stainless steel autoclave (Parr or similar), glass liner, magnetic

stir bar.[1]

Step-by-Step Methodology
Inert Atmosphere Prep:

Perform all solid handling inside a glovebox (N

or Ar atmosphere) or using rigorous Schlenk techniques.[1]

Validation: The Rh precursor should be orange/red crystals.[1] If dark brown/black, the

precursor is degraded.[1]

Catalyst Formation (In-Situ):

In a Schlenk tube, dissolve [Rh(cod)

]BF

and SL-W006-2 in 2 mL of degassed MeOH.

Stir at room temperature for 15–30 minutes.

Visual Check: The solution should turn from orange to a clear, deep orange-red.[1]

Precipitate formation indicates oxidation.[1]

Substrate Preparation:

Dissolve the substrate (1.43 g) in 8 mL of degassed MeOH in the autoclave glass liner.

Reaction Assembly:

Transfer the catalyst solution (2 mL) into the substrate solution via syringe/cannula.[1]

Total Volume: 10 mL.[1] Substrate/Catalyst (S/C) ratio = 1000:1.[1]

Hydrogenation:
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Seal the autoclave.[1] Purge 3 times with Nitrogen (5 bar), then 3 times with Hydrogen (5

bar).

Pressurize to 5 bar (72 psi) H

.

Stir at Room Temperature (25°C) for 2–12 hours.

Work-up & Analysis:

Vent H

carefully.[1]

Concentrate the solvent under reduced pressure.[1]

Analysis: Determine conversion via

H NMR and enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column,
Hexane/IPA 90:10).

Troubleshooting & Optimization
The following logic tree addresses common failure modes.
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Issue: Low Conversion or Low ee

Is the solution black/colloidal?

O2 Contamination.
Regenerate solvents.

Check gas lines.

Yes

Is conversion < 10%?

No

Inhibitor present in substrate.
Purify substrate (recrystallize/distill).

Yes

Is ee low (<80%)?

No

Solvent Effect.
Switch MeOH -> TFE (Trifluoroethanol).

Lower Temperature.

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting catalytic performance.

Expert Tips
Solvent Effect: If MeOH fails, Trifluoroethanol (TFE) is a "magic solvent" for Walphos ligands.

[1] It enhances the hydrogen bond network and often boosts ee by 5-10%.[1]

Pressure: Walphos is robust.[1] Unlike DuPhos (which requires low pressure), Walphos often

performs better at higher pressures (20-50 bar) for difficult substrates.[1]

Counter-ion: Switch from BF
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to BARF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) if reactivity is low.[1] The non-
coordinating nature of BARF stabilizes the cationic Rh species.[1]
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(Note: Ensure all safety protocols regarding high-pressure hydrogen and heavy metals are

followed strictly according to your institution's EHS guidelines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1645128?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

